(2R,3S)-2-amino-3-hydroxypentanoic acid

Description

(2S,3S)-2-amino-3-hydroxypentanoic acid, also known as (3S)-3-hydroxy-L-norvaline, is an amino acid with the molecular formula C5H11NO3 and a molecular weight of 133.15 g/mol . Amino acids, in general, are organic compounds containing a basic amino group (-NH2) and a carboxyl group (-COOH) . They serve as building blocks of proteins and are intermediates in metabolism . The general structure of an amino acid is H2NCHRCOOH . All amino acids have a common structural feature: an amino group (-NH3+), a carboxylate (-COO-) group, and a hydrogen atom bonded to the same carbon atom . They differ in their side chain, known as the R group .

A similar compound is Boc-2-amino-3-hydroxypentanoic acid, which has a molecular weight of 233.26 and the molecular formula C10H19NO5 . The 20 common amino acids are grouped into classes according to their side chains and can be polar or nonpolar . The formula of an amino acid includes a carbon (alpha carbon) bound to a carboxyl group, a side chain group, and an amino group .

• CAS No.: 104531-21-7
• Product Name: (2R,3S)-2-amino-3-hydroxypentanoic acid
• Molecular Formula: C5H11NO3
• Molecular Weight: 133.15 g/mol
• IUPAC Name: (2R,3S)-2-amino-3-hydroxypentanoic acid
• Standard InChI: InChI=1S/C5H11NO3/c1-2-3(7)4(6)5(8)9/h3-4,7H,2,6H2,1H3,(H,8,9)/t3-,4+/m0/s1
• Standard InChIKey: LGVJIYCMHMKTPB-IUYQGCFVSA-N
• SMILES: CCC(C(C(=O)O)N)O
• Canonical SMILES: CCC(C(C(=O)O)N)O
• Synonyms: (2R,3S)-2-AMINO-3-HYDROXY-PENTANOIC ACID
• PubChem Compound: 642223
• Last Modified: Jul 17 2023